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Compound of Interest

Compound Name: ONO-3307
CAS No.: 76472-28-1
Cat. No.: B1662445
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For Researchers, Scientists, and Drug Development Professionals

Introduction

ONO-3307 is a synthetic protease inhibitor with a broad spectrum of activity against several
serine proteases. Its mesylate salt is often utilized in research settings. Due to its mechanism
of action, ONO-3307 has been investigated for its potential therapeutic effects in conditions
involving excessive protease activity, such as disseminated intravascular coagulation (DIC) and
pancreatitis.[1] This document provides detailed protocols for the preparation of ONO-3307
stock solutions using dimethyl sulfoxide (DMSO) as a solvent, along with relevant technical
data and safety information.

Quantitative Data Summary

The following table summarizes the key quantitative information for ONO-3307 mesylate and its
stock solution in DMSO.
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Parameter Value Reference
ONO-3307 Mesylate

Properties

Molecular Formula C15H18N4O7S2 [2]
Molecular Weight 430.46 g/mol [2]

Purity >98% (typically) [2]

Stock Solution Parameters

Recommended Solvent

Dimethyl Sulfoxide (DMSO)

Recommended Stock

Concentration

40 mg/mL

Storage Conditions

ONO-3307 Mesylate Powder

-20°C for up to 3 years

[2]

ONO-3307 in DMSO

-80°C for up to 1 year

[2]

Experimental Protocols
Materials

ONO-3307 mesylate powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque polypropylene or glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety goggles, lab coat, and appropriate chemical-

resistant gloves (butyl rubber gloves are recommended for handling DMSO).[3]
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Protocol for Preparing a 40 mg/mL ONO-3307 Stock
Solution

This protocol describes the preparation of 1 mL of a 40 mg/mL stock solution of ONO-3307
mesylate in DMSO.

Preparation: In a controlled environment, such as a chemical fume hood, allow the ONO-
3307 mesylate vial and the DMSO to equilibrate to room temperature.

¢ Weighing: Accurately weigh 40 mg of ONO-3307 mesylate powder using a calibrated
analytical balance and transfer it to a sterile vial.

¢ Solubilization: Add 1 mL of anhydrous DMSO to the vial containing the ONO-3307 mesylate
powder.

¢ Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.
Visually inspect the solution to ensure there are no undissolved particulates.

¢ Aliquoting and Storage: For ease of use and to minimize freeze-thaw cycles, it is
recommended to aliquot the stock solution into smaller, single-use volumes in sterile, amber
vials. Store the aliquots at -80°C.

Safety Precautions

e ONO-3307 Mesylate: As with any research chemical, ONO-3307 mesylate should be
handled with care. Avoid inhalation of the powder, and prevent contact with skin and eyes. In
case of contact, wash the affected area thoroughly with water.

o Dimethyl Sulfoxide (DMSO): DMSO is a combustible liquid and an irritant to the eyes, skin,
and respiratory tract.[4][5] It is readily absorbed through the skin and can carry dissolved
substances with it.[4][5] Therefore, it is imperative to use appropriate PPE, including butyl
rubber gloves, and to work in a well-ventilated area.[3] Consult the Safety Data Sheet (SDS)
for DMSO for comprehensive safety information.[4][5][6][7]

Visualizations
Experimental Workflow
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The following diagram illustrates the workflow for preparing the ONO-3307 stock solution.

ONO-3307 Stock Solution Preparation Workflow
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Caption: Workflow for ONO-3307 Stock Solution Preparation.

Signaling Pathway Inhibition

ONO-3307 is a competitive inhibitor of several serine proteases involved in the coagulation
cascade. The diagram below illustrates the points of inhibition by ONO-3307 in a simplified
representation of this pathway.
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Simplified Coagulation Cascade and ONO-3307 Inhibition
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Caption: ONO-3307 Inhibition of the Coagulation Cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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